Cas no 2602-85-9 (1,3-Benzothiazole-2-carbonitrile)
2602-85-9 structure
Product Name:1,3-Benzothiazole-2-carbonitrile
CAS No:2602-85-9
MF:C8H4N2S
MW:160.195759773254
MDL:MFCD08848199
CID:239785
PubChem ID:638560
Update Time:2025-07-30
1,3-Benzothiazole-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzo[d]thiazole-2-carbonitrile
- 2-Cyanobenzothiazole
- 1,3-BENZOTHIAZOLE-2-CARBONITRILE
- 2-Benzothiazolecarbonitrile
- 2-Benzothiazolecarbonitrile(7CI,8CI,9CI)
- benzothiazole-2-carbonitrile
- benzothiazolecarbonitrile
- CYANOBENZOTHIAZOLE
- 2-Cyano-benzo[d]thiazole
- 1,3-benzothiazol-2-yl cyanide
- UYHQUNLVWOAJQW-UHFFFAOYSA-N
- STK505490
- SBB014679
- 2209AB
- FCH863465
- OR45147
- AK112486
- ST087653
- InChI=1/C8H4N2S/c9-5-8-10-6-3-1-2-4-7(6)11-8/h1-4
- EN300-219634
- 1, 3-benzothiazole-2-carbonitrile
- BB 0253816
- DS-5660
- DTXSID60348576
- A924896
- MFCD08848199
- 2602-85-9
- SCHEMBL492446
- AKOS005171776
- CHEMBL4855535
- ALBB-008674
- DTXCID90299648
- DB-000543
- 1,3-Benzothiazole-2-carbonitrile
-
- MDL： MFCD08848199
- Inchi： 1S/C8H4N2S/c9-5-8-10-6-3-1-2-4-7(6)11-8/h1-4H
- InChI Key： UYHQUNLVWOAJQW-UHFFFAOYSA-N
- SMILES： S1C(C#N)=NC2C=CC=CC1=2
Computed Properties
- Exact Mass: 160.00962
- Monoisotopic Mass: 160.00951931g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 64.9
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 293.2±23.0°C at 760 mmHg
- Flash Point: 131.1±22.6 °C
- PSA: 36.68
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
1,3-Benzothiazole-2-carbonitrile Security Information
- Signal Word：Warning
- Hazard Statement： H302+H312+H332-H315-H319-H335
- Warning Statement： P261-P280-P305+P351+P338
- Safety Instruction： H303+H313+H333
- Storage Condition：Sealed in dry,2-8°C
1,3-Benzothiazole-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TS674-100mg |
1,3-Benzothiazole-2-carbonitrile |
2602-85-9 | 97% | 100mg |
620CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TS674-250mg |
1,3-Benzothiazole-2-carbonitrile |
2602-85-9 | 97% | 250mg |
1491CNY | 2021-05-07 | |
| Chemenu | CM124695-1g |
benzo[d]thiazole-2-carbonitrile |
2602-85-9 | 97% | 1g |
$310 | 2021-08-05 | |
| Chemenu | CM124695-5g |
benzo[d]thiazole-2-carbonitrile |
2602-85-9 | 97% | 5g |
$1178 | 2021-08-05 | |
| Ambeed | A198240-100mg |
Benzo[d]thiazole-2-carbonitrile |
2602-85-9 | 97% | 100mg |
$72.00 | 2021-07-07 | |
| Ambeed | A198240-250mg |
Benzo[d]thiazole-2-carbonitrile |
2602-85-9 | 97% | 250mg |
$46.0 | 2025-02-26 | |
| Ambeed | A198240-1g |
Benzo[d]thiazole-2-carbonitrile |
2602-85-9 | 97% | 1g |
$114.0 | 2025-02-26 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TS674-200mg |
1,3-Benzothiazole-2-carbonitrile |
2602-85-9 | 97% | 200mg |
933.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TS674-50mg |
1,3-Benzothiazole-2-carbonitrile |
2602-85-9 | 97% | 50mg |
373.0CNY | 2021-07-15 | |
| Chemenu | CM124695-250mg |
benzo[d]thiazole-2-carbonitrile |
2602-85-9 | 97% | 250mg |
$89 | 2024-07-28 |
1,3-Benzothiazole-2-carbonitrile Related Literature
-
Ziad Moussa,Zaher M. A. Judeh,Ahmed Alzamly,Saleh A. Ahmed,Harbi Tomah Al-Masri,Bassam Al-Hindawi,Faisal Rasool,Sara Saada RSC Adv. 2022 12 6133
-
James A. H. Inkster,Didier J. Colin,Yann Seimbille Org. Biomol. Chem. 2015 13 3667
-
Kaiqing Ma,Yongkang Yue,Lingling Zhao,Jianbin Chao,Caixia Yin Chem. Commun. 2021 57 10015
-
4. Reaction of Herz salts with malononitrile: a general route to (6H-1,2,3-benzodithiazol-6-ylidene)malononitrilesPanayiotis A. Koutentis,Charles W. Rees J. Chem. Soc. Perkin Trans. 1 2002 315
-
Chunchao Tang,Yuqi Gao,Tingting Liu,Yuxing Lin,Xiaomeng Zhang,Chaochao Zhang,Xiang Li,Tianchao Zhang,Lupei Du,Minyong Li Org. Biomol. Chem. 2018 16 645
2602-85-9 (1,3-Benzothiazole-2-carbonitrile) Related Products
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- 212711-24-5(Benzothiazole,2-methyl-, hydriodide (1:1))
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